Cas no 5470-57-5 ( )

• Product Name: &nbsp
• CAS No: 5470-57-5
• MF: C₂₀H₂₇ClN₂
• MW: 330.894784212112
• CID: 942627
• PubChem ID: 54599761
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-diphenethyl-, dihydrochloride
• 1,4-Bis(2-phenylethyl)piperazine dihydrochloride
• Piperazine, 1,4-bis(2-phenylethyl)-, dihydrochloride (9CI)
• piperazine, 1,4-bis(2-phenylethyl)-, hydrochloride (1:2)
• NSC-27660
• Piperazine,4-diphenethyl-, dihydrochloride
• NSC27660
• Piperazine,4-bis(2-phenylethyl)-, dihydrochloride
• 5470-57-5
•  

• Inchi： 1S/C20H26N2.ClH/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20;/h1-10H,11-18H2;1H
• InChI Key： YTGQFKQPOAGDSH-UHFFFAOYSA-N
• SMILES： Cl.N1(CCC2C=CC=CC=2)CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 366.16324
• Monoisotopic Mass: 330.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 3.76720